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Compound of Interest

Compound Name: MK-4074

Cat. No.: B3181679 Get Quote

This document provides comprehensive safety, handling, and disposal protocols for MK-4074,

a potent, liver-specific inhibitor of acetyl-CoA carboxylase (ACC). The following procedures are

designed to ensure the safety of laboratory personnel and the integrity of experimental

outcomes.

Quantitative Data Summary
For ease of reference, the key quantitative data for MK-4074 are summarized in the tables

below.

Table 1: Physical and Chemical Properties of MK-4074

Property Value Source

Molecular Formula C₃₃H₃₁N₃O₅ [1]

Molecular Weight 565.62 g/mol [1]

CAS Number 1039758-22-9 [1]

Appearance Solid [1]

Purity 99.12% [1]

IC₅₀ (ACC1 and ACC2) ~3 nM [1][2]
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Table 2: Toxicological Profile of MK-4074

Hazard Description First Aid Measures

Inhalation

May cause allergy or asthma

symptoms or breathing

difficulties.

Remove person to fresh air

and keep comfortable for

breathing. If experiencing

respiratory symptoms, call a

POISON CENTER or doctor.

Skin Contact
May cause an allergic skin

reaction.

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. If skin

irritation or rash occurs, get

medical advice/attention.

Eye Contact Avoid contact with eyes.

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Ingestion

May cause gastrointestinal

irritation, nausea, vomiting,

and diarrhea.

Immediately make victim drink

water (two glasses at most).

Consult a physician.

Personal Protective Equipment (PPE)
The following diagram outlines the mandatory personal protective equipment for handling MK-
4074. Adherence to these guidelines is critical to minimize exposure risk.
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Required Personal Protective Equipment

Lab Coat

Safety Glasses
(with side shields)

Nitrile Gloves

Respirator
(for powders)

Researcher

Wears

Wears

Wears

Wears
(when handling powder)

Click to download full resolution via product page

Figure 1: Mandatory PPE for handling MK-4074.

Experimental Protocols: Handling and Preparation
The following workflow provides a step-by-step guide for the safe handling and preparation of

MK-4074 solutions.
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MK-4074 Handling and Solution Preparation

Start: Don PPE

Weigh solid MK-4074
in a chemical fume hood

Dissolve in appropriate solvent
(e.g., DMSO)

Vortex/sonicate to ensure
complete dissolution

Perform serial dilutions
as required for experiment

Store stock solution at
-20°C or -80°C

End: Proceed with
experiment

Click to download full resolution via product page

Figure 2: Step-by-step workflow for handling MK-4074.

Storage Conditions:
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Store solid MK-4074 at -20°C for up to one year or -80°C for up to two years.[1]

Once in solution, aliquot to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1]

Disposal Plan
Proper disposal of MK-4074 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

MK-4074 Waste Disposal Plan

Start: Waste Generation

Solid Waste
(unused powder, contaminated tips)

Liquid Waste
(unused solutions, cell media)

Seal in a labeled
hazardous waste container

Collect in a labeled
hazardous waste container

Dispose through institutional
Environmental Health & Safety (EHS) office

in accordance with local regulations

End: Disposal Complete

Click to download full resolution via product page

Figure 3: Disposal plan for MK-4074 waste.

Disposal Guidelines:
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Do not dispose of MK-4074 down the drain or in regular trash.

All waste materials, including unused compounds, solutions, and contaminated consumables

(e.g., pipette tips, tubes, gloves), must be collected in designated, sealed, and clearly

labeled hazardous waste containers.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on chemical waste disposal.

Dispose of all MK-4074 waste in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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